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Compound of Interest

Compound Name: Ethyl cis-vaccenate

Cat. No.: B1257430

Get Quote

Executive Summary
Ethyl cis-vaccenate (Ethyl (Z)-11-octadecenoate) is a fatty acid ethyl ester (FAEE) of

significant interest in lipidomics, forensic toxicology, and membrane biophysics. As the ethyl

ester of cis-vaccenic acid (18:1 n-7), it serves as a critical biomarker for non-oxidative ethanol

metabolism and a structural analog in lipid nanoparticle (LNP) formulation.

This guide addresses the primary challenge in working with ethyl cis-vaccenate: isomer

differentiation. Due to its identical molecular weight (

) to ethyl oleate (18:1 n-9), standard mass spectrometry often fails to distinguish them. This
document provides the definitive physicochemical data, a self-validating synthesis protocol,
and the required analytical workflow to ensure structural integrity.

Physicochemical Characterization
The following data constitutes the "Golden Record" for ethyl cis-vaccenate. These values

should be used for establishing Quality Control (QC) specifications.
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Parameter Specification Technical Note

Common Name Ethyl cis-vaccenate

IUPAC Name Ethyl (Z)-octadec-11-enoate Denotes double bond at C11

CAS Number 137202-20-1
Distinct from the acid (506-17-

2)

Molecular Formula

Molecular Weight 310.51 g/mol
Monoisotopic Mass: 310.2872

Da

SMILES
CCCCCC/C=C\CCCCCCCCC

C(=O)OCC
Encodes cis (Z) geometry

InChI Key
XZMSLYSQJNCDQH-

KTKRTIGZSA-N
Unique digital identifier

Physical Properties (Theoretical & Experimental)
Property Value Relevance to Protocol

Physical State Colorless Oil
Liquid at RT; store at -20°C to

prevent oxidation.

Boiling Point ~351°C (at 760 mmHg)
High BP requires high-temp

GC columns.

Density (predicted)
Use for volumetric dosing in

formulations.

Solubility Ethanol, DMSO, Chloroform
Insoluble in water; requires

organic solvent extraction.

Lipophilicity XLogP3: ~8.0
Highly lipophilic; integrates into

membrane bilayers.

Synthetic Pathway & Production
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To generate high-purity ethyl cis-vaccenate for use as a standard, we utilize an acid-catalyzed

Fischer esterification. This method is preferred over base-catalyzed transesterification for free

fatty acids (FFA) to prevent soap formation.

Reaction Mechanism
The reaction is an equilibrium process driven to completion by the removal of water or the use

of excess ethanol.
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Figure 1: Acid-catalyzed esterification pathway converting cis-vaccenic acid to its ethyl ester.

Validated Synthesis Protocol
Objective: Synthesize >98% pure ethyl cis-vaccenate from cis-vaccenic acid.

Reagents:

cis-Vaccenic acid (Sigma-Aldrich/Cayman, >97%)

Anhydrous Ethanol (200 proof)

Acetyl Chloride (creates anhydrous HCl in situ) or

Hexane (HPLC Grade)

Step-by-Step Methodology:
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Preparation of Reagent: Slowly add 0.5 mL Acetyl Chloride to 10 mL of ice-cold anhydrous

ethanol. Caution: Exothermic reaction. This generates anhydrous HCl/EtOH.

Solubilization: Dissolve 10 mg of cis-vaccenic acid in 1 mL of the HCl/EtOH reagent in a

glass reaction vial with a Teflon-lined cap.

Incubation: Flush the headspace with Nitrogen (

) to prevent oxidation. Seal tightly. Heat at 60°C for 1 hour.

Why 60°C? Higher temperatures risk isomerization of the cis bond to trans.

Quenching: Cool to room temperature. Add 1 mL of

(5% aq) or distilled water to stop the reaction.

Extraction: Add 2 mL of Hexane. Vortex vigorously for 30 seconds. Centrifuge at 1000 x g for

3 minutes to separate phases.

Collection: The upper hexane layer contains the Ethyl cis-vaccenate. Transfer to a clean

vial.

Drying: Add a pinch of anhydrous

to remove residual water.

Analytical Validation: The Isomer Challenge
The most critical aspect of working with ethyl cis-vaccenate is distinguishing it from ethyl

oleate. Both have the formula

and MW 310.51.[1]

The Problem: Mass Spectral Similarity
Standard Electron Ionization (EI) mass spectra for both isomers show identical molecular ions (

310) and very similar fragmentation patterns. You cannot rely on library matching alone.
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The Solution: Chromatographic Separation &
Derivatization
We employ two strategies:

High-Polarity GC Columns: Separation based on double bond position.

DMDS Derivatization: Chemical modification to "lock" the double bond position for MS

identification.

Method A: Direct GC-FID/MS Method B: DMDS Derivatization (Gold Standard)

Crude Extract
(Contains Isomers)

Column: CP-Sil 88 or SP-2560
(100m High Polarity)

Reaction with
Dimethyl Disulfide + Iodine

Separation by Retention Time
(Vaccenate elutes AFTER Oleate)
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Figure 2: Analytical workflow for distinguishing ethyl cis-vaccenate from ethyl oleate.

Protocol: DMDS Derivatization for Double Bond
Localization
This protocol modifies the double bond to produce unique mass fragments.

Reaction: Dissolve 50 µg of the ethyl ester in 50 µL hexane. Add 100 µL dimethyl disulfide

(DMDS) and 10 µL of iodine solution (60 mg/mL in diethyl ether).
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Incubation: Heat at 40°C for 4 hours.

Cleanup: Wash with 5%

(sodium thiosulfate) to remove excess iodine. Extract with hexane.

MS Interpretation:

Ethyl Oleate (n-9): Double bond at C9. DMDS adduct cleaves between C9-C10.

Key Fragments:

173 and

259.

Ethyl cis-Vaccenate (n-7): Double bond at C11. DMDS adduct cleaves between C11-

C12.

Key Fragments:

201 (omega fragment) and

231 (alpha fragment).

Conclusion: The presence of

201/231 definitively identifies ethyl cis-vaccenate.

Biological & Pharmaceutical Relevance[3][4][6][7]
Lipid Nanoparticle (LNP) Formulation
Ethyl cis-vaccenate is increasingly explored as a "helper lipid" or structural component in

LNPs for mRNA delivery. Its "kinked" cis-structure (n-7) provides different fluidity properties

compared to oleate (n-9), potentially affecting endosomal escape efficiency.

Biomarker for Ethanol Metabolism
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While oxidative metabolism of ethanol occurs in the liver, Fatty Acid Ethyl Esters (FAEEs) are

formed via non-oxidative pathways in tissues like the pancreas and brain.

Mechanism: Ethanol + FA-CoA

FAEE + CoA.

Significance: Ethyl cis-vaccenate levels in hair or meconium are specific markers for

cumulative alcohol exposure, often persisting longer than blood alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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